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Compound of Interest

Compound Name: Copper(II) nitrate hydrate

Cat. No.: B084081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of copper(II) nitrate
hydrate as an oxidizing agent in key chemical transformations. This document includes

detailed experimental protocols, quantitative data summaries, and mechanistic diagrams to

facilitate its application in research and development.

Oxidation of Thiols to Disulfides
Copper(II) nitrate hydrate is an effective and mild reagent for the oxidative coupling of thiols

to form disulfides, a crucial functional group in many biologically active molecules and

pharmaceutical compounds. A notable application involves the use of "Claycop," which is

hydrated copper(II) nitrate adsorbed onto clay, providing a convenient solid-supported reagent.

Quantitative Data Summary
The following table summarizes the reaction outcomes for the oxidation of various thiols to their

corresponding disulfides using copper(II) nitrate trihydrate in a water/ethyl acetate solvent

system.
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Entry Substrate (Thiol) Time (min) Yield (%)

1 Thiophenol 10 98

2 4-Methylthiophenol 15 96

3 4-Methoxythiophenol 12 97

4 4-Chlorothiophenol 20 95

5 4-Bromothiophenol 25 94

6 4-Nitrothiophenol 30 92

7 Benzyl mercaptan 10 98

8 1-Dodecanethiol 35 90

Experimental Protocol: General Procedure for Thiol
Oxidation
This protocol is adapted from a reported efficient and environmentally friendly method for the

synthesis of symmetric disulfides.

Materials:

Copper(II) nitrate trihydrate (Cu(NO₃)₂·3H₂O)

Thiol substrate

Ethyl acetate (AcOEt)

Water (H₂O)

10% Sodium hydroxide (NaOH) solution

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar
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Separatory funnel

Standard laboratory glassware

Procedure:

To a solution of the thiol (1.0 mmol) in ethyl acetate (2 cm³), a solution of copper(II) nitrate

trihydrate (1.0 mmol) in water (1 cm³) is added at once.

The reaction mixture is stirred at room temperature. The progress of the reaction is

monitored by thin-layer chromatography (TLC).

Upon completion of the reaction, the organic layer is separated.

The aqueous layer is extracted with ethyl acetate (2 x 10 cm³).

The combined organic layers are washed with a 10% solution of NaOH (2 x 15 cm³) and

then with water.

The organic layer is dried over anhydrous sodium sulfate.

The solvent is removed under reduced pressure to yield the crude disulfide product.

If necessary, the product can be further purified by column chromatography or

recrystallization.

Reaction Workflow

Reaction Setup

Work-up

Thiol in Ethyl Acetate

Combine and Stir at Room Temperature

Copper(II) Nitrate Trihydrate in Water

Separate Organic LayerMonitor by TLC Extract Aqueous Layer with Ethyl Acetate Wash with 10% NaOH Wash with Water Dry over Anhydrous Sodium Sulfate Solvent Evaporation Disulfide Product
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A flowchart of the experimental workflow for thiol oxidation.

Proposed Mechanism of Thiol Oxidation
The oxidation of thiols by copper(II) nitrate is proposed to proceed through an oxygen atom

transfer (OAT) mechanism. The copper(II) center activates the nitrate ligand, facilitating the

transfer of an oxygen atom to the sulfur of the thiol, leading to the formation of a sulfenic acid

intermediate. This reactive intermediate then reacts with another thiol molecule to produce the

disulfide and water.

2 R-SH + Cu(NO₃)₂ Intermediate Complex Cu(II)-nitrate interacts with thiolCoordination Oxygen Atom Transfer (OAT) R-S-OH (Sulfenic Acid) + R-SH + Cu(NO₂)₂Rate-determining step R-S-S-R + H₂O + Cu(NO₂)₂Condensation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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